Cas no 2227668-65-5 (rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropylmethanamine
• CAS No: 2227668-65-5
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 6027577
• PubChem ID: 165649668
• Update Time: 2025-11-01

rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropylmethanamine
• EN300-1741278
• rac-[(1R,3R)-2,2-dimethyl-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropyl]methanamine
• 2227668-65-5

• Inchi： 1S/C12H20N2S/c1-7(2)11-14-6-9(15-11)10-8(5-13)12(10,3)4/h6-8,10H,5,13H2,1-4H3/t8-,10+/m1/s1
• InChI Key： XNYRUOVCOFRIIC-SCZZXKLOSA-N
• SMILES： S1C(C(C)C)=NC=C1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-2,2-dimethyl-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)cyclopropylmethanamine (CAS No. 2227668-65-5)

The compound rac-(1R,3R)-2,2-dimethyl-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)cyclopropylmethanamine (CAS No. 2227668-65-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate cyclopropylmethanamine core, which is further modified with a thiazole ring and isopropyl substituents. This combination of functional groups makes it a promising candidate for various pharmaceutical applications, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases.

In recent years, the scientific community has shown growing interest in thiazole-containing compounds due to their diverse biological activities. The presence of the thiazole moiety in rac-(1R,3R)-2,2-dimethyl-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)cyclopropylmethanamine suggests potential interactions with enzymes and receptors involved in neurotransmitter regulation. This aligns with current research trends focusing on precision medicine and targeted drug delivery, where molecules with specific structural features are designed to minimize side effects and maximize efficacy.

The cyclopropyl ring in this compound is another critical feature, as it is known to enhance metabolic stability and improve drug-like properties. Researchers are increasingly exploring cyclopropane derivatives for their ability to modulate protein-protein interactions, a hot topic in drug discovery. This has led to a surge in searches for small molecule modulators and allosteric inhibitors, making rac-(1R,3R)-2,2-dimethyl-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)cyclopropylmethanamine a subject of interest for both academic and industrial researchers.

From a synthetic chemistry perspective, the preparation of rac-(1R,3R)-2,2-dimethyl-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)cyclopropylmethanamine involves multi-step organic transformations, including cyclopropanation and thiazole formation. These processes are often optimized for green chemistry principles, reflecting the broader industry shift toward sustainable synthesis. Questions about scalability and cost-effective production are frequently raised in forums and search queries, highlighting the need for innovative catalytic methods.

The potential biological activity of this compound is another area of intense investigation. Preliminary studies suggest that it may interact with G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous therapeutic areas. Given the rising popularity of GPCR drug discovery, this compound could serve as a valuable chemical probe or lead compound for further optimization. Searches related to GPCR modulators and structure-activity relationships (SAR) often feature discussions about similar molecules.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)cyclopropylmethanamine (CAS No. 2227668-65-5) represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with its potential pharmacological applications, makes it a compelling subject for ongoing research. As the scientific community continues to explore new chemical entities and drug candidates, this compound is likely to remain a topic of interest in both academic and industrial settings.